Cas no 1804211-19-5 (2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid)
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid
-
- Inchi: 1S/C12H14BrClO3/c13-5-1-2-9-6-8(7-14)3-4-10(9)11(15)12(16)17/h3-4,6,11,15H,1-2,5,7H2,(H,16,17)
- InChI Key: YJYASHZJHATRFS-UHFFFAOYSA-N
- SMILES: BrCCCC1C=C(CCl)C=CC=1C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 250
- XLogP3: 2.6
- Topological Polar Surface Area: 57.5
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024983-250mg |
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid |
1804211-19-5 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015024983-500mg |
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid |
1804211-19-5 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015024983-1g |
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid |
1804211-19-5 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid
Introduction to 2-(3-Bromopropyl)-4-(chloromethyl)mandelic Acid (CAS No. 1804211-19-5)
2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1804211-19-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a bromopropyl side chain and a chloromethyl substituent on the mandelic acid backbone, presents a versatile platform for synthetic modifications and drug development applications.
The molecular structure of 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid incorporates both electrophilic and nucleophilic centers, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the bromopropyl group provides a reactive site for Suzuki-Miyaura cross-coupling reactions, while the chloromethyl moiety is conducive to nucleophilic additions, enabling the construction of complex heterocyclic frameworks. These attributes have positioned this compound as a key building block in the design of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of derivatives derived from mandelic acid scaffolds. Mandelic acid itself is well-documented for its antimicrobial and anti-inflammatory properties, and modifications to its structure can lead to enhanced bioactivity and improved pharmacokinetic profiles. The introduction of both bromo and chloro substituents in 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid allows for further functionalization, opening doors to the development of compounds with targeted biological activities.
One of the most compelling applications of this compound lies in its utility as a precursor for the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, including signal transduction, apoptosis, and infection. Inhibiting specific proteases has emerged as a viable strategy for treating diseases such as cancer, HIV, and hepatitis. The structural features of 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid make it an attractive candidate for designing protease inhibitors by allowing precise tuning of binding interactions through further chemical derivatization.
Recent advancements in computational chemistry have also highlighted the potential of 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid in virtual screening campaigns. Molecular docking studies have demonstrated that derivatives of this compound can effectively interact with active sites on target enzymes, suggesting their suitability for drug discovery initiatives. These computational approaches have accelerated the identification of lead compounds and have provided insights into optimal modifications for improving binding affinity and selectivity.
The pharmaceutical industry has taken note of these findings, with several companies investing in research programs aimed at leveraging 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid for novel drug development. Early-stage clinical trials are underway to evaluate the efficacy and safety of compounds derived from this scaffold in treating various therapeutic indications. The results from these trials are expected to provide further validation of the compound's potential as a drug candidate.
Beyond protease inhibition, 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid has shown promise in other areas of medicinal chemistry. For instance, its structural motif has been explored in the design of kinase inhibitors, which are critical for managing cancers and inflammatory disorders. The ability to introduce diverse functional groups into the mandelic acid core allows for fine-tuning of kinase inhibition profiles, making this compound a valuable asset in kinase drug discovery libraries.
The synthetic methodologies employed in the preparation of 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid have also seen significant refinement over recent years. Advances in organic synthesis techniques have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements have made it more feasible to incorporate this compound into large-scale drug development programs.
Environmental considerations have also influenced the research landscape surrounding this compound. Sustainable synthetic routes are being prioritized to minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize synthetic pathways, ensuring that future production methods align with global sustainability goals.
The role of 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid in academic research cannot be overstated. It serves as a model system for studying structure-activity relationships (SAR) and provides insights into molecular recognition mechanisms. Researchers are employing cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the three-dimensional structures of complexes formed with this compound. These structural insights are invaluable for guiding medicinal chemistry efforts toward higher-quality drug candidates.
Future directions in the study of 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid include exploring its potential as an intermediate for peptidomimetics—molecules designed to mimic peptide sequences but with improved stability and bioavailability. Peptidomimetics have emerged as a powerful class of therapeutic agents due to their ability to interact with biological targets while avoiding degradation by proteases. The unique structural features of this compound make it an ideal candidate for generating novel peptidomimetic libraries.
In conclusion, 2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid (CAS No. 1804211-19-5) represents a significant advancement in pharmaceutical chemistry. Its versatile structure and reactivity make it a valuable tool for drug discovery initiatives across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.
1804211-19-5 (2-(3-Bromopropyl)-4-(chloromethyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)